Cas no 36050-10-9 (5-methyl-4-nitrothiophene-2-carboxamide)

• Product Name: 5-methyl-4-nitrothiophene-2-carboxamide
• CAS No: 36050-10-9
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• MDL: MFCD01025640
• CID: 3949928
• PubChem ID: 770001
• Update Time: 2025-04-22

5-methyl-4-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-methyl-4-nitro-
• 5-methyl-4-nitrothiophene-2-carboxamide
• EN300-307088
• 36050-10-9
• SR-01000406241
• G40362
• EU-0035591
• SR-01000406241-1
• DTXSID401278191
• SCHEMBL15577326
• 5-Methyl-4-nitro-2-thiophenecarboxamide
• CHEMBL5498037
• LBA05010

• MDL： MFCD01025640
• Inchi： 1S/C6H6N2O3S/c1-3-4(8(10)11)2-5(12-3)6(7)9/h2H,1H3,(H2,7,9)
• InChI Key： DFQLMQGFILOBCQ-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.00991323g/mol
• Monoisotopic Mass: 186.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes